![molecular formula C7H5IN2 B1323397 4-Iodo-1H-pyrrolo[2,3-b]pyridine CAS No. 319474-34-5](/img/structure/B1323397.png)
4-Iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-Iodo-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound with the empirical formula C7H5IN2. It belongs to the class of halogenated heterocycles and features an iodine atom attached to a pyrrolopyridine ring system. The compound’s molecular weight is approximately 244.03 g/mol .
Molecular Structure Analysis
The molecular structure of 4-Iodo-1H-pyrrolo[2,3-b]pyridine consists of a pyrrolopyridine core with an iodine substituent at position 4. The SMILES notation for this compound is Ic1ccnc2[nH]ccc12. The iodine atom contributes to its reactivity and potential biological activity .
Scientific Research Applications
Metal-Catalyzed Cross-Coupling Reactions
Azaindoles, including 4-Iodo-7-azaindole, can be obtained by diverse methods, including those involving metal-catalyzed reactions . This core has been fascinating the scientific community due to their challenging synthesis and relevant bioactivity . The diverse synthetic methodologies developed to date involving metal-catalyzed reaction to attain azaindoles and its functionalization are highlighted .
Drug Discovery
The 7-azaindole building block, which includes 4-Iodo-7-azaindole, has attracted considerable interest in the field of drug discovery . Because of their powerful medicinal properties, the development of synthetic, elegant techniques for the functionalization of 7-azaindoles continues to be an active area of research .
Kinase Inhibitors
The azaindole framework, including 4-Iodo-7-azaindole, has been used in the design of kinase inhibitors . PIM kinases, which have been found to be upregulated in many hematological malignancies and solid tumors, are one of the targets .
Synthesis of Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds that includes 4-Iodo-7-azaindole, have been described in more than 5500 references (2400 patents) up to date . This review covers the analysis of the diversity of the substituents present at positions N1, C3, C4, C5, and C6, the synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine, and the biomedical applications of such compounds .
Global Ring Functionalization
Recent advances in metal-catalyzed chemistry have supported the successful development of a number of novel and effective methods for functionalization of the 7-azaindole template . This includes the global ring functionalization of 7-azaindoles that are potential as pharmacophores for various therapeutic targets .
Halogenated Heterocycles
4-Iodo-1H-pyrrolo[2,3-b]pyridine is part of the halogenated heterocycles . These compounds are provided to early discovery researchers as part of a collection of unique chemicals .
Mechanism of Action
Target of Action
The primary target of 4-Iodo-7-azaindole, also known as 4-Iodo-1H-pyrrolo[2,3-b]pyridine, is the Tyrosine Protein Kinase SRC . This kinase plays a crucial role in regulating cellular processes such as proliferation, differentiation, survival, and migration .
Mode of Action
4-Iodo-7-azaindole interacts with its target by docking into the purine binding site of the kinase . The 7-azaindole core of the compound, which is an adenine mimetic heterocyclic, is expected to interact with the hinge region of the kinase . This moiety can engage with the first hydrophobic pocket opposite the gatekeeper that exists in both the active and inactive shape by adding a first aromatic ring .
Pharmacokinetics
These include Lipinski’s rule of five, solubility, pK A, lipophilicity, and target binding .
Result of Action
The result of 4-Iodo-7-azaindole’s action is primarily antiproliferative . It has been shown to have significant antiproliferative activity on the MCF-7 breast cancer cell line . This suggests that the compound could potentially be used in the treatment of certain types of cancer.
properties
IUPAC Name |
4-iodo-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IN2/c8-6-2-4-10-7-5(6)1-3-9-7/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHGYPNRADCIKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=CC(=C21)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40619271 | |
Record name | 4-Iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40619271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
319474-34-5 | |
Record name | 4-Iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40619271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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